Cas no 1797614-23-3 (2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide)

2-Chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide is a specialized organic compound featuring a benzamide core substituted with a 2-chloro group and a thiophene-based moiety. Its structure incorporates dual thiophene rings, one of which is functionalized with a carbonyl group, enhancing its reactivity and potential as an intermediate in pharmaceutical or agrochemical synthesis. The compound’s distinct molecular architecture allows for precise modifications, making it valuable in the development of biologically active molecules. Its stability and well-defined functional groups facilitate controlled reactions in heterocyclic chemistry, particularly in the construction of complex scaffolds for drug discovery or material science applications.
2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide structure
1797614-23-3 structure
Product Name:2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide
CAS No:1797614-23-3
MF:C17H12ClNO2S2
MW:361.86568069458
CID:5371523
Update Time:2025-05-23

2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]benzamide
    • 2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide
    • Inchi: 1S/C17H12ClNO2S2/c18-14-4-2-1-3-13(14)17(21)19-9-12-5-6-15(23-12)16(20)11-7-8-22-10-11/h1-8,10H,9H2,(H,19,21)
    • InChI Key: DTHZTUGECSQFLV-UHFFFAOYSA-N
    • SMILES: C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)C1=CC=CC=C1Cl

Experimental Properties

  • Density: 1.394±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 584.3±50.0 °C(Predicted)
  • pka: 12.84±0.46(Predicted)

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Additional information on 2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

2-Chloro-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Benzamide: A Comprehensive Overview

CAS No 1797614-23-3, commonly referred to as 2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a benzamide core with a chloro substituent at the 2-position, linked via an N-methyl group to a thiophene ring system substituted with a thiophene-3-carbonyl group. This intricate structure contributes to its diverse reactivity and selectivity in chemical reactions.

The synthesis of CAS No 1797614-23-3 involves multi-step organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, with researchers focusing on optimizing reaction conditions to enhance yield and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

2-Chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide exhibits interesting physical properties, including a high melting point and moderate solubility in organic solvents. Its electronic structure, characterized by conjugated π-systems within the thiophene rings, imparts unique optical and electronic properties. These characteristics make it a valuable candidate for applications in materials science, particularly in the development of advanced polymers and optoelectronic devices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Recent studies have demonstrated its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Preclinical trials have highlighted its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, making it a promising candidate for further development into therapeutic agents.

The environmental impact of CAS No 1797614-23-3 has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This indicates that the compound poses minimal risk to ecosystems when properly managed.

In conclusion, CAS No 1797614-23-3, or 2-chloro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.

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